Cas no 2171576-98-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid
• CAS No: 2171576-98-8
• MF: C₂₄H₂₉N₃O₅
• MW: 439.50416636467
• CID: 5907321
• PubChem ID: 165865993
• Update Time: 2025-05-22

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{methyl[3-(methylamino)propyl]carbamoyl}propanoic acid
• 2171576-98-8
• EN300-1487689

• Inchi： 1S/C24H29N3O5/c1-25-12-7-13-27(2)23(30)21(14-22(28)29)26-24(31)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21,25H,7,12-15H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： FOTSGMTULZENEY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)CCCNC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.21072103g/mol
• Monoisotopic Mass: 439.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 108Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid (CAS: 2171576-98-8)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid (CAS: 2171576-98-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and functional groups, has been the subject of numerous studies aimed at exploring its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of both fluorenylmethoxycarbonyl (Fmoc) and methylamino propylcarbamoyl moieties makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent research has focused on elucidating the synthetic pathways and optimizing the yield of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances the purity and scalability of this compound. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and liquid-phase techniques to achieve high yields (>85%) while minimizing side reactions. This advancement is particularly relevant for industrial-scale production, where consistency and efficiency are paramount.

Another key area of investigation has been the application of this compound in peptide-based drug delivery systems. A 2024 study in Bioconjugate Chemistry highlighted its role as a linker molecule for conjugating therapeutic peptides to nanoparticles. The study reported that the methylamino propylcarbamoyl group facilitates stable amide bond formation with carboxyl groups on nanoparticle surfaces, while the Fmoc group allows for controlled release under physiological conditions. This dual functionality positions 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid as a promising candidate for targeted cancer therapies.

In addition to its synthetic and therapeutic applications, recent computational studies have explored the molecular interactions of this compound with biological targets. Molecular docking simulations, as described in a 2023 article in the Journal of Chemical Information and Modeling, revealed that the compound exhibits favorable binding affinities to several protein targets involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vitro and in vivo validation is required.

Despite these promising developments, challenges remain in the widespread adoption of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid. Issues such as solubility in aqueous media and long-term stability under storage conditions need to be addressed. Ongoing research is exploring derivatization strategies to enhance these properties without compromising the compound's functional versatility.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl3-(methylamino)propylcarbamoyl}propanoic acid (CAS: 2171576-98-8) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from peptide synthesis to drug delivery systems. As synthetic methodologies continue to improve and new biological insights emerge, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.